5-methylcoumarin-4-cellobioside
5-methylcoumarin-4-cellobioside
Brand Name:
Vulcanchem
CAS No.:
109974-31-4
VCID:
VC0009280
InChI:
InChI=1S/C22H28O13/c1-8-3-2-4-9-14(8)10(5-13(25)31-9)32-21-19(30)17(28)20(12(7-24)34-21)35-22-18(29)16(27)15(26)11(6-23)33-22/h2-5,11-12,15-24,26-30H,6-7H2,1H3/t11-,12-,15-,16+,17-,18-,19-,20-,21-,22+/m1/s1
SMILES:
CC1=C2C(=CC=C1)OC(=O)C=C2OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O
Molecular Formula:
C22H28O13
Molecular Weight:
500.4 g/mol
5-methylcoumarin-4-cellobioside
CAS No.: 109974-31-4
Main Products
VCID: VC0009280
Molecular Formula: C22H28O13
Molecular Weight: 500.4 g/mol
| CAS No. | 109974-31-4 |
|---|---|
| Product Name | 5-methylcoumarin-4-cellobioside |
| Molecular Formula | C22H28O13 |
| Molecular Weight | 500.4 g/mol |
| IUPAC Name | 4-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5-methylchromen-2-one |
| Standard InChI | InChI=1S/C22H28O13/c1-8-3-2-4-9-14(8)10(5-13(25)31-9)32-21-19(30)17(28)20(12(7-24)34-21)35-22-18(29)16(27)15(26)11(6-23)33-22/h2-5,11-12,15-24,26-30H,6-7H2,1H3/t11-,12-,15-,16+,17-,18-,19-,20-,21-,22+/m1/s1 |
| Standard InChIKey | HKXDQRBBOHHCKP-KGGQWWQZSA-N |
| Isomeric SMILES | CC1=C2C(=CC=C1)OC(=O)C=C2O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O |
| SMILES | CC1=C2C(=CC=C1)OC(=O)C=C2OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O |
| Canonical SMILES | CC1=C2C(=CC=C1)OC(=O)C=C2OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O |
| Synonyms | 5-MCCB 5-methylcoumarin-4-cellobioside |
| PubChem Compound | 196631 |
| Last Modified | Nov 11 2021 |
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